Cas no 36878-91-8 (Ethyl 3-(furan-3-yl)-3-oxopropanoate)

Ethyl 3-(furan-3-yl)-3-oxopropanoate is a versatile intermediate in organic synthesis, characterized by its furan ring and β-ketoester functionality. This compound is particularly valuable for its reactivity in condensation and cyclization reactions, making it useful in the synthesis of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of both the furan moiety and the ester group allows for diverse chemical transformations, including nucleophilic substitutions and Michael additions. Its stability under standard conditions and compatibility with a range of solvents enhance its practicality in laboratory and industrial applications. The compound's structural features also facilitate its use in the development of biologically active molecules, underscoring its importance in medicinal chemistry research.

Ethyl 3-(furan-3-yl)-3-oxopropanoate structure

36878-91-8 structure

Product Name:Ethyl 3-(furan-3-yl)-3-oxopropanoate

CAS No:36878-91-8

MF:C₉H₁₀O₄

MW:182.173303127289

MDL:MFCD00011566

CID:315639

PubChem ID:336409

Update Time:2025-05-26

Ethyl 3-(furan-3-yl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-(furan-3-yl)-3-oxopropanoate
- 3-Furanpropanoic acid, b-oxo-, ethyl ester
- Ethyl 3-oxo-3-(furan-3-yl)propanoate
- ETHYL-3-FUROYL-ACETATE
- Ethyl beta-oxo-3-furanpropionate
- 3-(Furan-3-yl)-3-oxopropanoic acid ethyl ester
- 3-(Furan-3-yl)-3-oxopropionic acid ethyl ester
- Ethyl 3-(3-furyl)-3-oxopropanoate
- Ethyl 3-(3-furyl)-3-oxopropionate
- Ethyl 3-furoylacetate
- OVPIQFGJQAQWAJ-UHFFFAOYSA-N
- SCHEMBL1642808
- A823422
- ethyl 3-(3-furanyl)-3-oxopropionate
- CHEMBL413269
- NSC-350548
- EN300-114172
- 36878-91-8
- NSC350548
- MFCD00011566
- Ethyl beta-oxo-3-furanpropionate, 98%
- FT-0639346
- Ethyl3-oxo-3-(furan-3-yl)propanoate
- AKOS009157086
- SB61110
- DTXSID00319785
- Z1197932119
- AC-7801
- ethyl 3-oxo-3-(furan-3-yl)propionate
- ethyl 3-oxo-3-(3-furyl)propionate
- ethyl3-(furan-3-yl)-3-oxopropanoate
- DB-049025
- MDL： MFCD00011566
- Inchi： 1S/C9H10O4/c1-2-13-9(11)5-8(10)7-3-4-12-6-7/h3-4,6H,2,5H2,1H3
- InChI Key： OVPIQFGJQAQWAJ-UHFFFAOYSA-N
- SMILES： O(CC)C(CC(C1=COC=C1)=O)=O

Computed Properties

Exact Mass: 182.05800
Monoisotopic Mass: 182.058
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 200
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.1
Topological Polar Surface Area: 56.5A^2

Experimental Properties

Color/Form: Colorless to yellow liquid
Density: 1.153 g/mL at 25 °C(lit.)
Boiling Point: 113-116 °C/4 mmHg(lit.)
Flash Point: Degrees Fahrenheit:>235.4°F
Degrees Celsius:>113°C
Refractive Index: n20/D 1.489(lit.)
PSA: 56.51000
LogP: 1.41550

Ethyl 3-(furan-3-yl)-3-oxopropanoate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Storage Condition：Sealed in dry,Room Temperature

Ethyl 3-(furan-3-yl)-3-oxopropanoate Customs Data

HS CODE：2932190090
Customs Data：

China Customs Code:
2932190090

Overview:

2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Ethyl 3-(furan-3-yl)-3-oxopropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Apollo Scientific	OR400173-250mg	Ethyl 3-(fur-3-yl)-3-oxopropanoate	36878-91-8	95+%	250mg	£49.00	2024-05-23
Chemenu	CM196257-5g	ethyl 3-(furan-3-yl)-3-oxopropanoate	36878-91-8	95%	5g	$365	2021-08-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E34160-1g	Ethyl 3-(furan-3-yl)-3-oxopropanoate	36878-91-8	95%	1g	¥1822.0	2023-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	E34160-250mg	Ethyl 3-(furan-3-yl)-3-oxopropanoate	36878-91-8	95%	250mg	¥722.0	2023-09-08
TRC	E918363-50mg	Ethyl 3-(Furan-3-yl)-3-oxopropanoate	36878-91-8		50mg	$ 50.00	2022-06-05
TRC	E918363-100mg	Ethyl 3-(Furan-3-yl)-3-oxopropanoate	36878-91-8		100mg	$ 65.00	2022-06-05
TRC	E918363-500mg	Ethyl 3-(Furan-3-yl)-3-oxopropanoate	36878-91-8		500mg	$ 160.00	2022-06-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	293466-1G	Ethyl 3-(furan-3-yl)-3-oxopropanoate	36878-91-8	98%	1G	1059.69	2021-05-17
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E894902-1g	Ethyl 3-(furan-3-yl)-3-oxopropanoate	36878-91-8	≥95%	1g	4,752.00	2021-05-17
Chemenu	CM196257-1g	ethyl 3-(furan-3-yl)-3-oxopropanoate	36878-91-8	95%	1g	$***	2023-05-30

Ethyl 3-(furan-3-yl)-3-oxopropanoate Suppliers

Amadis Chemical Company Limited

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(CAS:36878-91-8)Ethyl 3-(furan-3-yl)-3-oxopropanoate

Order Number:A823422

Stock Status:in Stock

Quantity:1g/5g/10g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:10

Price ($):201.0/642.0/929.0

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2. A [3 + 2]-annulation approach to tetrasubstituted furans from MBH-carbonates of acetylenic aldehydes via sequential substitution/cycloisomerization

Chada Raji Reddy,Siddique Z. Mohammed,Paridala Kumaraswamy Org. Biomol. Chem. 2015 13 8310

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